Cas no 1255-88-5 (Cholestan-3-ol,acetate, (3b,5a)-)

Cholestan-3-ol,acetate, (3b,5a)- structure
1255-88-5 structure
Product Name:Cholestan-3-ol,acetate, (3b,5a)-
CAS No:1255-88-5
MF:C29H50O2
MW:430.706109523773
CID:117550
PubChem ID:417399
Update Time:2025-04-18

Cholestan-3-ol,acetate, (3b,5a)- Chemical and Physical Properties

Names and Identifiers

    • Cholestan-3-ol,acetate, (3b,5a)-
    • 5α(H)-Cholestan-3--olacetate
    • CHOLESTANOL ACETATE
    • (10S)-3c-Acetoxy-10r.13c-dimethyl-17c-((R)-1.5-dimethyl-hexyl)-(5tH.8cH.9tH.14tH)-hexadecahydro-1H-cyclopenta[a]phenanthren
    • 3b-Acetoxy-5a-cholestane
    • 5a-Cholest-2-en-3-ol 3-acetate
    • 5a-Cholestan-3b-ol, acetate (8CI)
    • 5a-Cholestan-3b-yl acetate
    • 5a-Cholestanol, acetate (7CI)
    • AG-D-54011
    • Cholestan-3b-yl acetate
    • Cholestanol acetate (6CI)
    • CTK4B4444
    • SureCN4739371
    • Cholestan-3-yl acetate
    • NSC90581
    • [10,13-dimethyl-17-(6-methylheptan-2-yl)-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
    • PHLIUSDPFOUISN-UHFFFAOYSA-N
    • SCHEMBL106015
    • FT-0633512
    • Cholestan-3.alpha.-ol acetate
    • 1255-88-5
    • Cholestan-3-yl acetate #
    • NSC-90581
    • Inchi: 1S/C29H50O2/c1-19(2)8-7-9-20(3)25-12-13-26-24-11-10-22-18-23(31-21(4)30)14-16-28(22,5)27(24)15-17-29(25,26)6/h19-20,22-27H,7-18H2,1-6H3
    • InChI Key: PHLIUSDPFOUISN-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C1CCC2(C)C(C1)CCC1C2CCC2(C)C(C(C)CCCC(C)C)CCC21

Computed Properties

  • Exact Mass: 430.381080833g/mol
  • Monoisotopic Mass: 430.381080833g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 7
  • Complexity: 641
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 9
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.9
  • Topological Polar Surface Area: 26.3Ų

Cholestan-3-ol,acetate, (3b,5a)- Related Literature

  • 1. The selective oxidation of protected cholestanol derivatives using the Gif system
    Derek H. R. Barton,A. Kayhan G?ktürk,Jacek W. Morzycki,William B. Motherwell J. Chem. Soc. Perkin Trans. 1 1985 583
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